Cas no 931074-88-3 (N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide)
N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(2-Oxopyrrolidin-1-yl)phenyl]prop-2-enamide
- 2-Propenamide, N-[4-(2-oxo-1-pyrrolidinyl)phenyl]-
- N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide
-
- Inchi: 1S/C13H14N2O2/c1-2-12(16)14-10-5-7-11(8-6-10)15-9-3-4-13(15)17/h2,5-8H,1,3-4,9H2,(H,14,16)
- InChI Key: RRWINAXQMJHSAD-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(N2CCCC2=O)C=C1)(=O)C=C
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 543.0±42.0 °C at 760 mmHg
- Flash Point: 282.2±27.9 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N888585-10mg |
N-[4-(2-Oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N888585-50mg |
N-[4-(2-Oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N888585-100mg |
N-[4-(2-Oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 100mg |
$ 295.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304439-50mg |
n-[4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 95% | 50mg |
¥3775.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304439-100mg |
n-[4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 95% | 100mg |
¥6130.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304439-250mg |
n-[4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 95% | 250mg |
¥9424.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304439-500mg |
n-[4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 95% | 500mg |
¥12760.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304439-1g |
n-[4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 95% | 1g |
¥19070.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304439-2.5g |
n-[4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 95% | 2.5g |
¥34697.00 | 2024-04-25 | |
| Enamine | EN300-135974-0.05g |
N-[4-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide |
931074-88-3 | 95% | 0.05g |
$175.0 | 2023-02-15 |
N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide
Introduction to N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide (CAS No. 931074-88-3)
N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide, with the chemical identifier CAS No. 931074-88-3, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that feature a phenylprop-2-enamide moiety linked to a 2-oxopyrrolidinyl group, which suggests a rich chemical space for interaction with biological targets.
The structural framework of N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide incorporates elements that are commonly found in bioactive molecules. The phenyl ring and the prop-2-enamide group are well-known for their ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for the binding affinity of drug candidates. Additionally, the 2-oxopyrrolidinyl moiety introduces a polar functional group that can enhance solubility and metabolic stability, making it an attractive scaffold for medicinal chemistry applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide with various biological targets. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors, which are implicated in various diseases. For instance, preliminary computational studies suggest that it could interact with enzymes involved in inflammation pathways, potentially making it a candidate for therapeutic intervention in inflammatory conditions.
The synthesis of N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the amide bond between the phenylprop-2-enoic acid derivative and the 2-hydroxyethylamine derivative of pyrrolidine, followed by cyclization to form the 2-oxopyrrolidinyl ring. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and selectivity in these transformations.
One of the most promising areas of research involving N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide is its potential as an antitumor agent. Experimental data has shown that derivatives of this compound can inhibit the growth of certain cancer cell lines by targeting specific molecular pathways. The phenylprop-2-enamide moiety is believed to disrupt protein-protein interactions essential for tumor proliferation, while the 2-oxopyrrolidinyl group may enhance cellular uptake and intracellular stability.
Furthermore, the compound's structural features make it a valuable tool for developing new methodologies in drug discovery. Its ability to modulate biological pathways without significant off-target effects is highly desirable in medicinal chemistry. Researchers are exploring its potential as a lead compound for further derivatization, aiming to enhance its pharmacological properties while maintaining its selectivity.
The pharmacokinetic profile of N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide is another critical aspect being studied. Preliminary pharmacokinetic studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, indicating its potential for therapeutic use. However, further studies are needed to fully understand its absorption, distribution, metabolism, excretion (ADME) properties and to identify any potential metabolic liabilities.
In conclusion, N-4-(2-Oxopyrrolidin-1-y]phenylprop--enamide (CAS No. 931074--88--3) represents a promising compound in pharmaceutical research due to its unique structure and potential biological activities. Its synthesis, computational studies, and preliminary experimental data highlight its significance as a lead molecule for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the discovery of novel treatments for various diseases.
931074-88-3 (N-4-(2-Oxopyrrolidin-1-yl)phenylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)